Cas no 2171245-51-3 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid
• CAS No: 2171245-51-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6300112
• PubChem ID: 165569373
• Update Time: 2025-07-20

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid
• EN300-1579933
• 2171245-51-3
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-17(2)23(15-24(30)29-27(25(31)32)13-7-8-14-27)28-26(33)34-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t23-/m0/s1
• InChI Key： KFKGXYDMSILEKU-QHCPKHFHSA-N
• SMILES： OC(C1(CCCC1)NC(C[C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid

Comprehensive Overview of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid (CAS No. 2171245-51-3)

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid (CAS No. 2171245-51-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a cyclopentane backbone with a carboxylic acid functional group, making it a valuable building block for designing bioactive peptides and small-molecule drugs. Its stereospecific (3S) configuration ensures high selectivity in chiral synthesis, addressing the growing demand for enantiomerically pure compounds in drug development.

The inclusion of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group in this molecule enhances its stability during solid-phase peptide synthesis (SPPS), a technique pivotal in modern biotechnology and drug discovery. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171245-51-3 uses," reflecting its relevance in proteomics and materials science. Recent advancements in AI-driven molecular design have further spotlighted such derivatives for their potential in targeted therapeutics, aligning with trends like personalized medicine and green chemistry.

From a synthetic perspective, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid exemplifies innovation in peptide modification. Its 4-methylpentanamide side chain contributes to hydrophobicity tuning, a critical factor in optimizing drug bioavailability. Queries such as "how to improve peptide stability" or "cyclopentane-based drug candidates" underscore its role in addressing challenges like metabolic degradation and cell permeability.

In the context of SEO optimization, this compound’s nomenclature includes high-value keywords like "Fmoc-protected amino acids" and "chiral cyclopentane derivatives," which resonate with academic and industrial audiences. The rise of computational chemistry tools has also fueled interest in its 3D conformational studies, often explored under search terms like "molecular docking with modified amino acids."

Furthermore, CAS 2171245-51-3 aligns with sustainability goals, as its efficient synthesis reduces waste in peptide production—a topic gaining traction under "green peptide synthesis." Its versatility extends to nanotechnology, where modified amino acids serve as linkers for biomaterials, answering queries like "amino acids in nanocarrier design."

To summarize, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentane-1-carboxylic acid represents a convergence of organic chemistry, pharmacology, and materials engineering. Its multifaceted applications—from drug formulation to bioconjugation—make it a cornerstone in contemporary research, addressing both scientific and industrial demands for precision chemistry.